Cas no 36149-00-5 (25-Hydroxy-5,6-trans-cholecalciferol)

25-Hydroxy-5,6-trans-cholecalciferol Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,(3b,5E,7E)- (9CI)
• (3E)-3-[(2Z)-2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• 25-Hydroxy-5,6-trans-cholecalciferol
• 3-{2-[1-(5-HYDROXY-1,5-DIMETHYL-HEXYL)-7A-METHYL-OCTAHYDRO-INDEN-4-YLIDENE]-ETHYLIDENE}-4-METHYLENE-CYCLOHEXANOL
• (3beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,25-diol
• (5E,7Z)-9,10-secocholesta-5,7,10-triene-3,25-diol
• 25-Hydroxy-5,6-trans-vitamin D3
• 5,6-trans-25-Hydroxycholecalciferol
• 5,6-trans-25-Hydroxyvitamin D3
• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, (3beta,5E,7E)-
• +Expand

• InChIKey： JWUBBDSIWDLEOM-ZCJKAFFOSA-N
• Inchi： InChI=1S/C27H44O2/c1-19-10-13-23(28)18-22(19)12-11-21-9-7-17-27(5)24(14-15-25(21)27)20(2)8-6-16-26(3,4)29/h11-12,20,23-25,28-29H,1,6-10,13-18H2,2-5H3/b21-11-,22-12+
• SMILES： OC(C)(C)CCCC(C)C1CCC2/C(=C\C=C3\C(=C)CCC(C\3)O)/CCCC12C

Computed Properties

• Exact Mass: 400.334131
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 400.334131
• Heavy Atom Count: 29
• Complexity: 655
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 40.5

Experimental Properties

• Refractive Index: 1.535
• Boiling Point: 529.2±33.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• Flash Point: 221.4±20.0 °C
• Density: 1.0±0.1 g/cm3